1-cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride
Overview
Description
1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride, also known as 1-cyclohexyl-2-methylaminoethanol hydrochloride (CHMAE-HCl), is an organic compound with a wide range of applications in scientific research. It is a white crystalline powder that is soluble in water and ethanol. CHMAE-HCl is widely used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic materials. It is also used in the synthesis of peptides and proteins, and as a reagent in organic synthesis.
Scientific Research Applications
CHMAE-HCl is widely used in scientific research, particularly in the fields of biochemistry, pharmacology, and organic chemistry. It is used as a reagent in the synthesis of peptides and proteins, and as a catalyst in organic reactions. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic materials. In addition, CHMAE-HCl is used as a surfactant in the preparation of liposomes and other nanomaterials.
Mechanism of Action
CHMAE-HCl acts as a weak base, with a pKa of 8.2. It is primarily used as a catalyst in the synthesis of peptides and proteins, as well as in the synthesis of pharmaceuticals and other organic materials. It can also act as a surfactant, helping to stabilize liposomes and other nanomaterials.
Biochemical and Physiological Effects
CHMAE-HCl is used in a variety of biochemical and physiological processes. It is used as a reagent in the synthesis of peptides and proteins, and as a catalyst in organic reactions. It is also used in the synthesis of pharmaceuticals and agrochemicals. In addition, CHMAE-HCl has been shown to have antiviral, antibacterial, and antifungal properties.
Advantages and Limitations for Lab Experiments
CHMAE-HCl is a widely used reagent in scientific research and is relatively easy to obtain and handle. It is relatively stable in aqueous solution and has a wide range of applications in biochemical and physiological processes. However, it is important to note that CHMAE-HCl is a strong acid and should be handled with care. In addition, it is not suitable for use in human or animal studies.
Future Directions
CHMAE-HCl has a wide range of applications in scientific research and could be further explored in the future. It could be used in the synthesis of new pharmaceuticals and agrochemicals, as well as in the development of new nanomaterials. In addition, further research could be conducted to explore its potential as an antiviral, antibacterial, and antifungal agent. Finally, CHMAE-HCl could be used in the development of new materials for medical devices and implants.
Synthesis Methods
CHMAE-HCl is synthesized from 1-cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride-2-methylaminoethanol (CHMAE) and hydrochloric acid (HCl). CHMAE is first reacted with HCl in an aqueous solution to form CHMAE-HCl. The reaction is carried out at a temperature of 80-90°C for 1-2 hours. The resulting solution is then cooled and filtered to remove any impurities. The final product is a white crystalline powder.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride involves the reaction of cyclohexylmagnesium bromide with N-methylformamide followed by reduction with lithium aluminum hydride and quaternization with hydrochloric acid.", "Starting Materials": [ "Cyclohexylmagnesium bromide", "N-methylformamide", "Lithium aluminum hydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclohexylmagnesium bromide is prepared by reacting cyclohexylbromide with magnesium in anhydrous ether.", "Step 2: Cyclohexylmagnesium bromide is then reacted with N-methylformamide to form the corresponding imine.", "Step 3: The imine is reduced with lithium aluminum hydride to form the amine.", "Step 4: The amine is quaternized with hydrochloric acid to form 1-cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride." ] } | |
CAS RN |
2768327-56-4 |
Product Name |
1-cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride |
Molecular Formula |
C9H20ClNO |
Molecular Weight |
193.7 |
Purity |
95 |
Origin of Product |
United States |
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